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Introduction

Turletricin (also known as SFO01 and AM-2-19) is a next-generation polyene antifungal agent
developed as an analog of amphotericin B (AmB).[1][2] Engineered to mitigate the notorious
nephrotoxicity associated with AmB, Turletricin exhibits a high selectivity for fungal ergosterol
over mammalian cholesterol.[2][3] This targeted action, achieved through specific chemical
modifications, allows for potent fungicidal activity with a potentially improved safety profile.[4]
This technical guide provides a comprehensive overview of the currently available data on the
antifungal spectrum of Turletricin, details the experimental methodologies for its evaluation,
and explores the implicated signaling pathways in fungal cells.

Mechanism of Action

Like other polyenes, Turletricin's primary mechanism of action is the extraction of ergosterol
from the fungal cell membrane.[2][5] Ergosterol is a critical component for maintaining the
integrity and fluidity of the fungal plasma membrane. By binding to and sequestering
ergosterol, Turletricin disrupts the membrane's structure, leading to the formation of pores,
leakage of essential intracellular components, and ultimately, fungal cell death.[6] The key
innovation in Turletricin's design is its enhanced affinity for ergosterol and reduced interaction
with cholesterol, the primary sterol in mammalian cell membranes, which is the basis for its
reduced toxicity.[2][4]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b15559468?utm_src=pdf-interest
https://www.benchchem.com/product/b15559468?utm_src=pdf-body
https://en.wikipedia.org/wiki/Turletricin
https://drughunter.com/molecule/sf001-am-2-19
https://www.benchchem.com/product/b15559468?utm_src=pdf-body
https://drughunter.com/molecule/sf001-am-2-19
https://www.researchgate.net/figure/Amphotericin-B-action-mechanisms-on-fungal-cells-Amphotericin-B-exerts-its-action-at_fig1_231614258
https://pmc.ncbi.nlm.nih.gov/articles/PMC12135503/
https://www.benchchem.com/product/b15559468?utm_src=pdf-body
https://www.benchchem.com/product/b15559468?utm_src=pdf-body
https://drughunter.com/molecule/sf001-am-2-19
https://www.medchemexpress.com/am-2-19.html
https://www.benchchem.com/product/b15559468?utm_src=pdf-body
https://go.drugbank.com/drugs/DB00681
https://www.benchchem.com/product/b15559468?utm_src=pdf-body
https://drughunter.com/molecule/sf001-am-2-19
https://pmc.ncbi.nlm.nih.gov/articles/PMC12135503/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Antifungal Activity Spectrum

The in vitro activity of Turletricin has been evaluated against a range of clinically important

fungal pathogens, demonstrating a broad spectrum of activity. The available quantitative data,

primarily in the form of Minimum Inhibitory Concentration (MIC) values, are summarized below.

Table 1: In Vitro Antifungal Activity of Turletricin (SF001)
against Candida Species

Turletrici . L
Turletrici Turletrici Amphoter Amphoter
Number n (SF001) .. ..
. n (SF001) n(SF001) icinB icin B
Species of MIC
MICso MICo0 MICso MICoo0
Isolates Range
(mglL) (mglL) (mglL) (mglL)
(mglL)
Candida
56 0.125-4 0.25 1 0.5 0.5
spp. (all)
Candida
_ 20 0.125-0.5 0.25 0.5 0.5 0.5
albicans
Candida
10 0.25-1 0.5 1 0.5 1
glabrata
Candida
parapsilosi 10 0.125-1 0.25 1 0.5 1
S
Candida
o 0.25-1 0.5 1 0.5 1
tropicalis
Candida
_ 05-4 1 4 1 2
krusei

Data sourced from Vahedi-Shahandashti et al. (2025).[4][7]

Table 2: In Vitro Antifungal Activity of Turletricin (SF001)
against Aspergillus Species
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Turletrici . L
Turletrici Turletrici Amphoter Amphoter
Number n (SF001) o o
. n (SF001) n(SF001) icinB icin B
Species of MiC
MICso MICo0 MICso MICoo
Isolates Range
(mglL) (mgiL) (mglL) (mgiL)
(mglL)
Aspergillus
41 0.125-2 0.5 1 1 4
spp. (all)
Aspergillus
) 15 0.125-1 0.5 1 1 2
fumigatus
Aspergillus
10 0.25-2 0.5 2 2 4
flavus
Aspergillus
_ Perg 8 05-2 1 2 1 4
niger
Aspergillus
8 0.25-1 0.5 1 2 4
terreus

Data sourced from Vahedi-Shahandashti et al. (2025).[4][7]

Notably, Turletricin demonstrates potent activity against Aspergillus terreus, a species known
for its intrinsic resistance to amphotericin B.[4][7]

Experimental Protocols

The in vitro antifungal activity of Turletricin is determined using standardized broth
microdilution methods, primarily following the guidelines established by the Clinical and
Laboratory Standards Institute (CLSI).

Broth Microdilution Susceptibility Testing for Yeasts
(adapted from CLSI M27)

e Inoculum Preparation:

o Yeast isolates are subcultured on a suitable agar medium (e.g., Sabouraud Dextrose Agar)
and incubated at 35°C for 24-48 hours to ensure purity and viability.
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o A suspension of the yeast is prepared in sterile saline, and the turbidity is adjusted to
match a 0.5 McFarland standard, which corresponds to approximately 1-5 x 106 CFU/mL.

o The suspension is further diluted in RPMI 1640 medium (with L-glutamine, without
bicarbonate, and buffered with MOPS) to achieve a final inoculum concentration of 0.5-2.5
x 108 CFU/mL in the test wells.

« Antifungal Agent Preparation:

o Turletricin is dissolved in a suitable solvent (e.g., dimethyl sulfoxide) to create a stock
solution.

o Serial twofold dilutions of Turletricin are prepared in RPMI 1640 medium in 96-well
microtiter plates. The final concentration range typically spans from 0.03 to 16 mg/L.

e Incubation:
o The inoculated microtiter plates are incubated at 35°C for 24-48 hours.
» Endpoint Determination:

o The Minimum Inhibitory Concentration (MIC) is determined as the lowest concentration of
Turletricin that causes a significant inhibition of growth (typically 250% reduction in
turbidity) compared to the drug-free growth control well.

Broth Microdilution Susceptibility Testing for Molds
(adapted from CLSI M38)

¢ Inoculum Preparation:

o Molds are grown on a suitable agar medium (e.g., Potato Dextrose Agar) at 35°C for 7
days, or until adequate sporulation is observed.

o A conidial suspension is prepared by gently scraping the surface of the culture with a
sterile, wetted swab or loop.

o The suspension is transferred to a sterile tube containing saline and allowed to settle for
15-20 minutes.
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o The upper homogenous suspension is transferred to a new tube, and the turbidity is
adjusted with a spectrophotometer at 530 nm to an optical density that corresponds to a
final inoculum concentration of 0.4-5 x 10* CFU/mL.

» Antifungal Agent Preparation and Incubation:

o The preparation of the antifungal agent and the incubation conditions are similar to those
described for yeasts, with incubation times typically extending to 48-72 hours, depending
on the growth rate of the mold.

e Endpoint Determination:

o For polyenes like Turletricin, the MIC is read as the lowest concentration that shows
100% inhibition of growth (optically clear well).

Preparation

Assay Analysis
Fungal Isolate Culture Inoculum Preparation
-

Inoculation of Microtiter Plates Incubation (35°C) H>| MIC Endpoint Reading H Data Analysis & Interpretation

Turletricin Serial Dilution
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General workflow for determining the Minimum Inhibitory Concentration (MIC) of Turletricin.

Signaling Pathways

The primary mechanism of Turletricin, ergosterol extraction, directly induces significant stress
on the fungal cell membrane. While specific research on the downstream signaling pathways
activated by Turletricin is not yet available, it is highly probable that fungi respond to this
membrane stress by activating conserved signaling cascades that are crucial for maintaining
cell wall integrity and osmotic balance. The most likely pathways to be involved are the High
Osmolarity Glycerol (HOG) pathway and the Cell Wall Integrity (CWI) pathway, which is often
mediated by Protein Kinase C (PKC).
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Inferred Fungal Stress Response to Turletricin

The binding of Turletricin to ergosterol and its subsequent extraction from the plasma
membrane would be perceived by the fungal cell as a major stress event. This would likely
trigger a series of signaling events aimed at mitigating the damage and promoting survival.

Fungal Cell Membrane

Turletricin

Binds & Extracts
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Membrane Stress & Disruption

Fungal Cellular Response

4
HOG Pathway Activation CWI (PKC) Pathway Activation
i i Overwhelms Repair
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Fungicidal Effect
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Inferred signaling response of a fungal cell to Turletricin-induced membrane stress.
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e High Osmolarity Glycerol (HOG) Pathway: This MAPK (Mitogen-Activated Protein Kinase)
cascade is a key sensor of osmotic and membrane stress.[8][9] The disruption of the plasma
membrane by Turletricin would likely lead to a loss of osmotic balance, triggering the HOG
pathway to promote the production of osmolytes like glycerol, in an attempt to stabilize the
cell.[9]

o Cell Wall Integrity (CWI) Pathway: This pathway, typically regulated by Protein Kinase C
(PKC), responds to insults to the cell wall and the underlying plasma membrane.[10][11] The
damage caused by Turletricin would be expected to activate the CWI pathway, leading to a
compensatory reinforcement of the cell wall, often through increased chitin synthesis.[11]

While these pathways represent the cell's attempt to survive, the potent and rapid action of
Turletricin in extracting ergosterol likely overwhelms these compensatory mechanisms,
leading to the observed fungicidal effect.[3]

Conclusion

Turletricin is a promising new antifungal agent with a broad spectrum of activity against
clinically relevant yeasts and molds, including species that are resistant to existing therapies.
Its mechanism of action, selective ergosterol extraction, offers the potential for reduced toxicity
compared to its predecessor, amphotericin B. Further research is needed to fully elucidate its
activity against a wider range of fungal pathogens and to confirm the specific downstream
signaling events in fungal cells. The data presented in this guide provide a solid foundation for
researchers and drug development professionals interested in the further exploration and
clinical application of this novel antifungal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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